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Compound of Interest

Compound Name: CAY10566

Cat. No.: B1668650

CAY10566 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the storage, handling, and use of CAY10566, a
potent and selective stearoyl-CoA desaturase 1 (SCD1) inhibitor.

Frequently Asked Questions (FAQs)

1. What are the recommended storage conditions for CAY105667

CAY10566 is supplied as a crystalline solid and requires specific storage conditions to ensure
its stability.[1] For long-term storage, it is recommended to store the powder at -20°C, where it
can remain stable for up to three years.[2] Once dissolved in a solvent, the storage
requirements change. Stock solutions should be aliquoted to avoid repeated freeze-thaw
cycles and can be stored at -80°C for up to one year or at -20°C for one to six months.[2][3][4]

2. How should | dissolve CAY105667?

CAY10566 is soluble in several organic solvents, including DMSO, ethanol, and
dimethylformamide (DMF).[1] For in vitro experiments, DMSO is a common solvent, with a
solubility of up to 78 mg/mL.[2] It is crucial to use fresh, moisture-free DMSO, as absorbed
moisture can reduce solubility.[2] Sonication may be necessary to fully dissolve the compound.
[5] For in vivo studies, specific formulations are required. A common vehicle consists of a
mixture of DMSO, PEG300, Tween 80, and saline.[5]

3. What is the stability of CAY10566 in different forms?
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The stability of CAY10566 is dependent on its form and storage conditions. The solid powder is
stable for at least three years when stored at -20°C.[2] In solvent, stability is reduced. At -80°C,
solutions are stable for up to a year, while at -20°C, the stability ranges from one to six months.
[2][3][4] Aqueous solutions are not recommended for storage for more than one day.[1]

4. How does CAY10566 inhibit SCD17?

CAY10566 is a potent and selective inhibitor of stearoyl-CoA desaturase 1 (SCD1).[2][3][4][5]
[6] SCD1 is a key enzyme that catalyzes the conversion of saturated long-chain fatty acid-CoAs
into monounsaturated long-chain fatty acid-CoAs.[5] By inhibiting this enzyme, CAY10566
blocks this conversion, which can impact cellular processes that rely on these
monounsaturated fatty acids, such as membrane fluidity, cell signaling, and lipid metabolism.[7]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Compound will not dissolve

Inappropriate solvent or

solvent quality.

Ensure you are using a
recommended solvent such as
DMSO, ethanol, or DMF.[1]
Use fresh, anhydrous DMSO
as moisture can decrease
solubility.[2] Gentle heating
and sonication can also aid in

dissolution.[5]

Inconsistent experimental

results

Improper storage of stock
solutions leading to

degradation.

Aliquot stock solutions to avoid
repeated freeze-thaw cycles.
[2] Store aliquots at -80°C for
long-term use (up to 1 year) or
-20°C for shorter-term use (1-6
months).[2][3][4] Prepare fresh
working solutions for each

experiment.

Low cellular activity observed

Insufficient cellular uptake or

incorrect dosage.

Optimize the concentration of
CAY 10566 based on the
specific cell line and
experimental conditions. IC50
values can vary between
enzymatic assays and cell-
based assays.[5] Ensure the
final DMSO concentration in
your cell culture medium is not
toxic to the cells (typically
below 0.5%).

Precipitation in aqueous buffer

Low aqueous solubility of
CAY10566.

CAY 10566 has limited
solubility in aqueous buffers.[1]
To maximize solubility, first
dissolve the compound in DMF
and then dilute it with the
aqueous buffer of choice.[1] It

is not recommended to store
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aqueous solutions for more

than one day.[1]

Data Summary Tables

Table 1: Storage Conditions and Stability

Form Storage Temperature Stability

Solid Powder -20°C > 3 years[2]

In Solvent -80°C Up to 1 year[2][4][5]
-20°C 1 to 6 months[2][3][4][6]

) Not recommended for more
Aqueous Solution 4°C

than one day[1]

Table 2: Solubility Information

Solvent Solubility

DMSO ~10-78 mg/mL][1][2]
DMF ~20 mg/mL[1]
Ethanol ~0.15 mg/mL[1]
Aqueous Buffer (1:5 DMF:PBS, pH 7.2) ~0.15 mg/mL[1]

Experimental Protocols & Methodologies

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

e Weighing: Accurately weigh out the desired amount of CAY10566 powder (Molecular Weight:
389.81 g/mol ).[5]

o Solvent Addition: Add the appropriate volume of high-purity, anhydrous DMSO to achieve a
10 mM concentration. For example, to prepare 1 mL of a 10 mM stock solution, dissolve
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3.898 mg of CAY10566 in 1 mL of DMSO.

» Dissolution: Vortex and/or sonicate the solution until the compound is completely dissolved.

[5]

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in tightly
sealed vials. Store the aliquots at -80°C for up to one year.[2]

Protocol 2: In Vivo Formulation

For animal studies, a common formulation involves a multi-component vehicle.[2][5]

Initial Dissolution: Prepare a concentrated stock solution of CAY10566 in DMSO.

e Vehicle Preparation: In a separate tube, combine the other vehicle components, such as
PEG300, Tween 80, and saline, in the desired ratios (e.g., 10% DMSO, 40% PEG300, 5%
Tween 80, 45% Saline).[5]

e Final Formulation: Slowly add the CAY10566/DMSO stock solution to the vehicle mixture
while vortexing to ensure a homogenous suspension.

o Administration: The final formulation should be prepared fresh before each administration.

Signaling Pathway and Experimental Workflow
Diagrams
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Caption: CAY10566 inhibits SCD1, blocking the conversion of SFAs to MUFAs.
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Caption: General workflow for preparing and using CAY10566 in experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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